Cas no 145732-28-1 (2-Bromo-1-undecene)

2-Bromo-1-undecene (C₁₁H₂₁Br) is a brominated alkene with a terminal double bond and bromine substituent at the α-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, nucleophilic substitutions, and the preparation of functionalized alkenes. Its linear undecene backbone and reactive bromine moiety make it valuable for constructing longer hydrocarbon chains or introducing further functional groups. The product is typically a clear to pale yellow liquid with moderate stability under inert conditions. It is commonly used in pharmaceutical, agrochemical, and materials research, where precise alkyl or alkenyl modifications are required. Proper handling under anhydrous conditions is recommended due to its sensitivity to moisture and potential reactivity.

2-Bromo-1-undecene structure

Product Name:2-Bromo-1-undecene

CAS No:145732-28-1

MF:C₁₁H₂₁Br

MW:233.18844294548

MDL:MFCD00671863

CID:872611

Update Time:2026-04-29

2-Bromo-1-undecene Chemical and Physical Properties

Names and Identifiers

- 2-bromoundec-1-ene
- 2-Bromo-1-undecene
- AC1MBVBJ
- AG-D-89756
- CTK4C4667
- KB-168704
- MolPort-001-756-635
- OR01848
- MDL： MFCD00671863
- Inchi： InChI=1S/C11H21Br/c1-3-4-5-6-7-8-9-10-11(2)12/h2-10H2,1H3
- InChI Key： GLDIDTBEPMDSNJ-UHFFFAOYSA-N
- SMILES： CCCCCCCCCC(=C)Br

Computed Properties

Exact Mass: 232.08273
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 8

Experimental Properties

PSA: 0

2-Bromo-1-undecene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023213-2g	2-Bromo-1-undecene	145732-28-1	97%	2g	￡624.00	2022-03-01
Fluorochem	023213-5g	2-Bromo-1-undecene	145732-28-1	97%	5g	￡1543.00	2022-03-01
abcr	AB233895-1 g	2-Bromoundec-1-ene; .	145732-28-1		1 g	€794.30	2023-07-20
abcr	AB233895-2 g	2-Bromoundec-1-ene; .	145732-28-1		2 g	€1,065.20	2023-07-20
TRC	B065785-250mg	2-Bromo-1-undecene	145732-28-1		250mg	$ 365.00	2022-06-07
TRC	B065785-500mg	2-Bromo-1-undecene	145732-28-1		500mg	$ 605.00	2022-06-07
abcr	AB233895-5 g	2-Bromoundec-1-ene; .	145732-28-1		5 g	€2,507.20	2023-07-20
abcr	AB233895-1g	2-Bromoundec-1-ene; .	145732-28-1		1g	€794.30	2025-02-18
abcr	AB233895-2g	2-Bromoundec-1-ene; .	145732-28-1		2g	€1065.20	2025-02-18
abcr	AB233895-5g	2-Bromoundec-1-ene; .	145732-28-1		5g	€2507.20	2025-02-18

2-Bromo-1-undecene Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides

Additional information on 2-Bromo-1-undecene

Comprehensive Overview of 2-Bromo-1-undecene (CAS No. 145732-28-1): Properties, Applications, and Industry Trends

2-Bromo-1-undecene (CAS No. 145732-28-1) is a specialized organic compound belonging to the class of halogenated alkenes. This molecule features an 11-carbon chain with a terminal bromine substitution at the second position and a double bond at the first carbon, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₂₁Br, and unique structure have garnered attention in pharmaceuticals, agrochemicals, and material science. Researchers frequently search for "2-Bromo-1-undecene synthesis," "CAS 145732-28-1 applications," or "haloalkene reactivity," reflecting its industrial relevance.

The compound's physicochemical properties include a molecular weight of 233.19 g/mol, a boiling point of approximately 250–260°C, and moderate solubility in organic solvents like dichloromethane or THF. Its electrophilic alkene character allows participation in cross-coupling reactions (e.g., Suzuki or Heck reactions), a topic trending in green chemistry discussions. Recent publications highlight its role in constructing long-chain fatty acid derivatives, addressing demands for sustainable bio-based materials—a hotspot aligned with the "circular economy" keyword surge.

In pharmaceutical research, 2-Bromo-1-undecene serves as a precursor for lipophilic drug candidates, particularly in modifying pharmacokinetic profiles. Patent databases reveal its use in prodrug design, correlating with rising searches for "drug delivery enhancers." The compound's terminal alkene functionality also enables thiol-ene "click chemistry," a technique dominating nanomaterial and polymer science forums. SEO analytics indicate growing interest in "click chemistry building blocks," positioning this molecule as a valuable tool.

Industrial applications leverage CAS 145732-28-1 in surfactant synthesis, where its hydrophobic chain length optimizes micelle formation. With the "biodegradable surfactants" market expanding, manufacturers explore undecene derivatives as eco-friendly alternatives. Additionally, its role in flavor/fragrance intermediates aligns with consumer trends toward "natural ingredient" formulations, another high-traffic keyword cluster.

Quality control of 2-Bromo-1-undecene typically involves GC-MS and NMR verification, with impurities like 1-bromoundecane being critical checkpoints. Suppliers emphasizing "high-purity halogenated alkenes" gain traction in B2B searches, while safety data sheets highlight standard organic lab precautions. The compound's stability under inert atmospheres makes it suitable for catalysis research, a field boosted by AI-driven reaction optimization tools.

Emerging studies explore 145732-28-1 in organic electronics, where its alkyl chain aids solubility of conjugated polymers—answering queries like "organic semiconductor precursors." As regulatory shifts favor non-toxic reagents, this compound's balanced reactivity and low ecotoxicity data (per OECD guidelines) strengthen its market position. Future directions may include flow chemistry adaptations, a niche searched by process chemists.

In summary, 2-Bromo-1-undecene bridges academic innovation and industrial practicality. Its synergy with trending themes—green synthesis, advanced materials, and precision chemistry—ensures sustained relevance. For researchers, combining "CAS 145732-28-1" with modifiers like "scalable synthesis" or "structure-activity relationship" can optimize literature retrieval in this evolving landscape.